4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-chlorobenzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 4-chlorobenzoate
• InChI: InChI=1S/C20H12ClN3O5S3/c21-12-5-3-11(4-6-12)18(27)29-15-9-28-13(8-14(15)25)10-31-20-24-23-19(32-20)22-17(26)16-2-1-7-30-16/h1-9H,10H2,(H,22,23,26)
• InChI Key: HEJYOSDCESEXCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NC2=NN=C(S2)SCC3=CC(=O)C(=CO3)OC(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C20H12ClN3O5S3
• Molecular Weight: 506.0 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 4-chlorobenzoate is a useful research compound. Its molecular formula is C20H12ClN3O5S3 and its molecular weight is 505.96. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Research indicates that derivatives of thiophene, such as benzo[b]thiophene derivatives, exhibit a wide spectrum of pharmacological properties. Compounds containing thiadiazole moieties have been synthesized and evaluated for their antibacterial, antifungal, and anti-inflammatory activities. For instance, studies have documented the synthesis of thiophene-based derivatives with significant potential as antimicrobial and anti-inflammatory agents (Isloor, Kalluraya, & Pai, 2010).

Photovoltaic and Electronic Applications

Compounds related to the queried chemical have been explored for their application in organic photovoltaics (OPVs) and electronic devices. For example, alternating copolymers incorporating thiophene and thiadiazole units have been developed for high-efficiency polymer solar cells, highlighting the utility of these compounds in the fabrication of electronic materials with desirable properties (Qin, Li, Li, Du, Veit, Schleiermacher, Andersson, Bo, Liu, Inganäs, Wuerfel, & Zhang, 2009).

Catalytic and Green Chemistry Applications

In green chemistry, novel catalysts derived from thiophene and thiadiazole derivatives have been developed for efficient synthesis processes. These catalysts facilitate the synthesis of various heterocyclic compounds through environmentally friendly methods, underscoring the role of these compounds in promoting sustainable chemical reactions (Khazaei, Zolfigol, Karimitabar, Nikokar, & Moosavi‐Zare, 2015).

Anticancer and Antiangiogenic Effects

Furthermore, derivatives incorporating thiophene and thiadiazole moieties have been evaluated for their anticancer and antiangiogenic effects, demonstrating significant potential in the development of novel therapeutic agents. These compounds have shown efficacy in inhibiting tumor growth and angiogenesis in preclinical models, suggesting their utility in cancer treatment strategies (Chandrappa, Chandru, Sharada, Vinaya, Kumar, Thimmegowda, Nagegowda, Kumar, & Rangappa, 2010).